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Compound of Interest

Compound Name: 8-Br-cADPR

Cat. No.: B587373

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-bromo-cyclic adenosine diphosphate ribose (8-Br-cADPR) is a stable and cell-permeable
analog of cyclic ADP-ribose (CADPR).[1] It primarily functions as a competitive antagonist of
cADPR, a crucial second messenger that mobilizes intracellular calcium (Ca2*) from the
endoplasmic and sarcoplasmic reticulum stores.[2] 8-Br-cADPR is widely utilized in cellular
and tissue studies to investigate the physiological and pathological roles of the cADPR/Caz*
signaling pathway.[1] This molecule has been instrumental in elucidating the involvement of
CADPR in various cellular processes, including smooth muscle contraction, insulin secretion,
and neuronal signaling.[1][3][4]

These application notes provide detailed protocols for the utilization of 8-Br-cADPR, with a
focus on its cell permeability and loading procedures, alongside quantitative data from various
studies and visualizations of the relevant signaling pathways and experimental workflows.

Physicochemical Properties
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Property Value Reference
Molecular Formula C15H20BrNsO13P2 [51[6]
Molecular Weight 620.20 g/mol [5]

CAS Number 151898-26-9 [5]

Purity >85-95% (HPLC) [6]
Appearance White lyophilized powder

N Soluble in water (e.g., 5
Solubility Jmi)
mg/m

Storage -20°C to -80°C [1]

Mechanism of Action

8-Br-cADPR acts as an antagonist at the cADPR binding site, which is often associated with
ryanodine receptors (RyRs) on the sarcoplasmic/endoplasmic reticulum. By blocking the action
of endogenous cADPR, it inhibits the release of Ca2* from these intracellular stores.[2][7] Some
studies also suggest its role as an antagonist of the TRPM2 ion channel.[8][9][10]

Signaling Pathway

The following diagram illustrates the role of 8-Br-cADPR in the cADPR-mediated calcium
signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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